Cas no 135722-25-7 (Benzamide, 4-fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]-)

• Product Name: Benzamide, 4-fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]-
• CAS No: 135722-25-7
• MF: C₂₄H₂₆FN₃O₂
• MW: 407.48054933548
• CID: 2132714
• PubChem ID: 131906
• Update Time: 2025-07-12

Benzamide, 4-fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]-
• 4-FLUORO-N-(2-[4-(7-METHOXY-NAPHTHALEN-1-YL)-PIPERAZIN-1-YL]-ETHYL)-BENZAMIDE
• 4-Fluoro-N-{2-[4-(7-methoxy-1-naphthyl)-1-piperazinyl]ethyl}benza mide
• 4-fluoro-N-[2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-yl]ethyl]benzamide
• N-(2-(4-(7-Methoxy-1-naphthyl)piperazino)ethyl)-4-fluorobenzamide
• E98821
• 135722-25-7
• SCHEMBL6364443
• S14506
• 1-[2-(4-fluorobenzoylamino)ethyl]-4-(7-methoxynaphtyl)piperazine
• YVO8LE53MI
• AKOS040749382
• BRD-K46766488-003-01-2
• 4-Fluoro-N-(2-(4-(7-methoxy-1-naphthyl)piperazine-1-yl)ethyl)benzamide
• L000706
• DTXSID9043986
• CHEBI:64101
• CS-0065875
• HY-110024A
• S-14506
• 4-Fluoro-N-{2-[4-(7-methoxy-naphthalen-1-yl)-piperazin-1-yl]-ethyl}-benzamide
• BRD-K46766488-003-02-0
• Benzamide, 4-fluoro-N-(2-(4-(7-methoxy-1-naphthalenyl)-1-piperazinyl)ethyl)-
• GTPL24
• CHEMBL1590266
• S 14506 HCl
• NCGC00025289-01
• Tocris-1771
• S-14,506
• 4-fluoro-N-{2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-yl]ethyl}benzamide
• S 14506
• J485.975H
• Q15634130
• UNII-YVO8LE53MI
• 4-Fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]-benzamide

• Inchi： 1S/C24H26FN3O2/c1-30-21-10-7-18-3-2-4-23(22(18)17-21)28-15-13-27(14-16-28)12-11-26-24(29)19-5-8-20(25)9-6-19/h2-10,17H,11-16H2,1H3,(H,26,29)
• InChI Key： IFMQODYDAUKKEN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NCCN1CCN(C2=CC=CC3C=CC(=CC2=3)OC)CC1)=O

Computed Properties

• Exact Mass: 407.201
• Monoisotopic Mass: 407.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Solubility: Almost insoluble (0.094 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Benzamide, 4-fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]-

Benzamide, 4-fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]: A Comprehensive Overview

Benzamide, 4-fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl] (CAS No. 135722-25-7) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 4-Fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]benzamide, is characterized by its unique molecular structure, which includes a benzamide moiety, a fluoro substituent, and a piperazine ring linked to a naphthalene derivative. The combination of these structural elements endows the compound with a range of biological activities and therapeutic potentials.

The molecular formula of 4-Fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]benzamide is C₂₆H₂₈FNO₃, and its molecular weight is approximately 433.51 g/mol. The compound's physical properties include a white crystalline solid form with a melting point of around 150-155°C. These properties make it suitable for various applications in both research and development settings.

In the realm of medicinal chemistry, 4-Fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]benzamide has garnered attention due to its potential as a neuroprotective agent. Recent studies have shown that this compound exhibits significant neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of neurotransmitter systems and the reduction of oxidative stress, which are key factors in the progression of these diseases.

Furthermore, 4-Fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]benzamide has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-Fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]benzamide has also been studied extensively. Research indicates that the compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, the compound exhibits low toxicity and good safety margins, making it suitable for further clinical development.

In terms of clinical trials, early-stage studies have shown promising results for 4-Fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]benzamide in treating various neurological and inflammatory disorders. Phase I trials have demonstrated that the compound is well-tolerated by human subjects, with no significant adverse effects reported. These findings have paved the way for more advanced clinical trials to evaluate its efficacy and safety in larger patient populations.

The synthesis of 4-Fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]benzamide involves several steps, including the preparation of the naphthalene derivative, the formation of the piperazine ring, and the final coupling reaction to form the benzamide moiety. Recent advancements in synthetic methods have led to more efficient and cost-effective routes for producing this compound on a larger scale.

From an environmental perspective, the production and use of 4-Fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl]benzamide are subject to strict regulations to ensure minimal environmental impact. Green chemistry principles are increasingly being applied in its synthesis to reduce waste generation and improve sustainability.

In conclusion, Benzamide, 4-fluoro-N-[2-[4-(7-methoxy-1-naphthalenyl)-1-piperazinyl]ethyl] (CAS No. 135722-25-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique molecular structure, combined with its neuroprotective and anti-inflammatory properties, makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for neurological and inflammatory disorders.